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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Blue 77 in

heat-transfer printing applications, with a primary focus on polyester substrates. This document

includes key performance data, detailed experimental protocols, and workflow visualizations to

support research and development activities.

Introduction to Disperse Blue 77
Disperse Blue 77, an anthraquinone-based dye, is a high-energy disperse dye well-suited for

the sublimation printing of synthetic fibers, particularly polyester and its blends.[1] Its molecular

structure allows it to transition from a solid to a gaseous state (sublimate) under heat and

pressure, enabling its transfer from a printed paper to the fabric.[2][3] Once heated, the pores

of the polyester fibers open, allowing the gaseous dye molecules to penetrate and become

physically trapped within the fiber structure upon cooling.[4] This process results in prints with

excellent color vibrancy and fastness properties.
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The performance of Disperse Blue 77 in heat-transfer printing is critical for achieving high-

quality and durable prints. The following tables summarize key quantitative data related to its

colorfastness and recommended processing parameters.

Table 1: Colorfastness of Disperse Blue 77 on Polyester Fabric

Fastness Property Test Method Rating

Light Fastness ISO 105-B02 6-7

Sublimation Fastness ISO 105-P01 (180°C) 4-5

Washing Fastness ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 5

Data sourced from a representative supplier data sheet. Ratings are on a scale of 1-5 for

washing and rubbing fastness (5 being the best) and 1-8 for light fastness (8 being the best).

Table 2: Recommended Heat-Transfer Printing Parameters for Polyester

Parameter Recommended Range

Transfer Temperature 180°C - 210°C

Transfer Time 30 - 60 seconds

Pressure Medium (e.g., 40 psi)

These parameters are general recommendations for disperse dyes on polyester and should be

optimized for specific equipment and fabric types.

Experimental Protocols
This section provides detailed protocols for the preparation of a print paste and the subsequent

heat-transfer printing process using Disperse Blue 77.
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Materials and Equipment
Disperse Blue 77 dye powder

Distilled water

Thickener (e.g., sodium alginate)

Dispersing agent

Wetting agent

pH buffer (e.g., citric acid)

Transfer paper (sublimation paper)

100% Polyester fabric (pre-washed and dried)

Heat press

Magnetic stirrer and hot plate

Beakers and graduated cylinders

Pipettes

Screen printing or block printing equipment

Drying oven or air dryer

Preparation of Print Paste
A stable and homogenous print paste is crucial for achieving uniform and high-quality prints.

Stock Thickener Preparation: Prepare a stock solution of the thickener according to the

manufacturer's instructions. For example, slowly add the specified amount of sodium

alginate to cold distilled water while stirring vigorously until a smooth, viscous paste is

formed.
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Dye Dispersion: In a separate beaker, create a preliminary dispersion of Disperse Blue 77.

Weigh the desired amount of Disperse Blue 77 powder.

Add a small amount of a wetting agent and a dispersing agent.

Slowly add warm distilled water while stirring continuously to form a smooth, lump-free

paste.

Print Paste Formulation:

To the stock thickener, add the dye dispersion while stirring.

Add any other required auxiliaries, such as a pH buffer to maintain a slightly acidic pH

(around 5-6).

Continue stirring until the print paste is completely homogeneous.

Example Print Paste Formulation:

Component Quantity (per 100g of paste)

Disperse Blue 77 2 - 6 g

Dispersing Agent 1 - 2 g

Wetting Agent 0.5 - 1 g

Thickener Stock Solution 50 - 60 g

Urea (optional, as a humectant) 3 - 5 g

pH Buffer (e.g., citric acid) to pH 5-6

Distilled Water to 100 g

Heat-Transfer Printing Protocol
Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities that

may affect dye transfer. Pre-washing the fabric is recommended.
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Printing on Transfer Paper:

Apply the prepared Disperse Blue 77 print paste onto the sublimation paper using the

desired printing method (e.g., screen printing, block printing, or painting).

Allow the printed paper to dry completely at room temperature or in a drying oven at a low

temperature (e.g., 50-60°C).

Heat Transfer:

Preheat the heat press to the desired temperature (e.g., 200°C).

Place a protective sheet on the lower platen of the heat press.

Position the polyester fabric on the protective sheet.

Place the printed and dried transfer paper face down on the fabric.

Place another protective sheet on top of the transfer paper.

Close the heat press and apply medium pressure for the specified time (e.g., 45 seconds).

Post-Transfer:

Once the time is complete, carefully open the heat press.

While hot, peel off the transfer paper from the fabric.

Allow the fabric to cool down. The print is now fixed on the fabric.

Post-Washing (Optional but Recommended): To remove any residual thickener and unfixed

dye, it is advisable to rinse the printed fabric in warm water followed by a cold water rinse.

Visualizations
Heat-Transfer Printing Workflow
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Preparation Transfer Process Post-Transfer

Start Prepare Print Paste Print on Transfer Paper Dry Printed Paper Preheat Heat Press Position Fabric & Paper Apply Heat & Pressure Remove Transfer Paper Cool Fabric Finished Print
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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